Benzamide, N-((2S,4S,5S,7S)-7-(((2-(4-acetyl-1-piperidinyl)ethyl)amino)carbonyl)-4-amino-5-hydroxy-8-methyl-2-(1-methylethyl)nonyl)-2-(4-methoxybutoxy)-
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Overview
Description
CGP-62198A is a bio-active chemical.
Scientific Research Applications
1. Gastrointestinal Motility Enhancement
Benzamide derivatives have been researched for their potential in enhancing gastrointestinal motility. One study found that a specific benzamide derivative exhibited potent binding affinity for 5-HT(4) receptors, which play a crucial role in gastrointestinal movement, and demonstrated significant prokinetic activity in the colon (Harada et al., 2002). Another research found similar benzamide derivatives to be effective in accelerating gastric emptying and increasing the frequency of defecation, highlighting their potential as prokinetic agents (Sonda et al., 2004).
2. Implications in Alzheimer's Disease
A study using a benzamide-based molecular imaging probe indicated its potential in identifying decreased 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients. This finding suggests the utility of benzamide derivatives in the diagnosis and understanding of neurological conditions like Alzheimer's disease (Kepe et al., 2006).
3. Antimicrobial and Antioxidant Properties
Research has also identified certain benzamide compounds isolated from microorganisms, like Streptomyces, which exhibited notable antimicrobial and antioxidant activities. This discovery opens avenues for the application of benzamide derivatives in combating microbial infections and oxidative stress-related conditions (Yang et al., 2015).
4. Potential in Cancer Therapy
Another significant application of benzamide derivatives is in cancer therapy. A particular compound was found to be an isotype-selective histone deacetylase (HDAC) inhibitor, showing promise in blocking cancer cell proliferation and inducing apoptosis. Its oral bioavailability and antitumor activity in vivo make it a potential candidate for cancer treatment (Zhou et al., 2008).
5. Magnetic Resonance Imaging (MRI) Contrast Agents
Benzamide derivatives have also been explored as contrast agents in MRI. A study using an iodobenzamide derivative showed its potential in visualizing primary breast tumors in vivo, indicating its application in non-invasive cancer diagnostics (Caveliers et al., 2002).
properties
CAS RN |
180183-51-1 |
---|---|
Product Name |
Benzamide, N-((2S,4S,5S,7S)-7-(((2-(4-acetyl-1-piperidinyl)ethyl)amino)carbonyl)-4-amino-5-hydroxy-8-methyl-2-(1-methylethyl)nonyl)-2-(4-methoxybutoxy)- |
Molecular Formula |
C35H60N4O6 |
Molecular Weight |
632.9 g/mol |
IUPAC Name |
N-[(2S,4S,5S,7S)-7-[2-(4-acetylpiperidin-1-yl)ethylcarbamoyl]-4-amino-5-hydroxy-8-methyl-2-propan-2-ylnonyl]-2-(4-methoxybutoxy)benzamide |
InChI |
InChI=1S/C35H60N4O6/c1-24(2)28(23-38-34(42)29-11-7-8-12-33(29)45-20-10-9-19-44-6)21-31(36)32(41)22-30(25(3)4)35(43)37-15-18-39-16-13-27(14-17-39)26(5)40/h7-8,11-12,24-25,27-28,30-32,41H,9-10,13-23,36H2,1-6H3,(H,37,43)(H,38,42)/t28-,30+,31+,32+/m1/s1 |
InChI Key |
VIAAWDWVNPPLNU-DNUNIWOASA-N |
Isomeric SMILES |
CC(C)[C@H](C[C@@H]([C@H](C[C@@H](C(C)C)C(=O)NCCN1CCC(CC1)C(=O)C)O)N)CNC(=O)C2=CC=CC=C2OCCCCOC |
SMILES |
CC(C)C(CC(C(CC(C(C)C)C(=O)NCCN1CCC(CC1)C(=O)C)O)N)CNC(=O)C2=CC=CC=C2OCCCCOC |
Canonical SMILES |
CC(C)C(CC(C(CC(C(C)C)C(=O)NCCN1CCC(CC1)C(=O)C)O)N)CNC(=O)C2=CC=CC=C2OCCCCOC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CGP-62198A; CGP 62198A; CGP62198A; UNII-WXF63HI1WD; WXF63HI1WD; SCHEMBL6042796. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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